Cas no 1448072-91-0 (ethyl 2-{3-(benzyloxy)-1,2-oxazol-5-ylformamido}acetate)

• Product Name: ethyl 2-{3-(benzyloxy)-1,2-oxazol-5-ylformamido}acetate
• CAS No: 1448072-91-0
• MF: C₁₅H₁₆N₂O₅
• MW: 304.297944068909
• CID: 6566551
• PubChem ID: 71802491
• Update Time: 2025-06-09

ethyl 2-{3-(benzyloxy)-1,2-oxazol-5-ylformamido}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{3-(benzyloxy)-1,2-oxazol-5-ylformamido}acetate
• AKOS024554201
• ETHYL 2-{[3-(BENZYLOXY)-1,2-OXAZOL-5-YL]FORMAMIDO}ACETATE
• ethyl (3-(benzyloxy)isoxazole-5-carbonyl)glycinate
• 1448072-91-0
• ethyl 2-[(3-phenylmethoxy-1,2-oxazole-5-carbonyl)amino]acetate
• F6404-4721
• ethyl 2-(3-(benzyloxy)isoxazole-5-carboxamido)acetate

• Inchi： 1S/C15H16N2O5/c1-2-20-14(18)9-16-15(19)12-8-13(17-22-12)21-10-11-6-4-3-5-7-11/h3-8H,2,9-10H2,1H3,(H,16,19)
• InChI Key： IVYAZWKQMKMAKW-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(NCC(=O)OCC)=O)ON=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 304.10592162g/mol
• Monoisotopic Mass: 304.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 90.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-{3-(benzyloxy)-1,2-oxazol-5-ylformamido}acetate

Ethyl 2-{3-(Benzyloxy)-1,2-oxazol-5-ylformamido}acetate (CAS No. 1448072-91-0): An Overview of Its Structure, Synthesis, and Applications

Ethyl 2-{3-(benzyloxy)-1,2-oxazol-5-ylformamido}acetate (CAS No. 1448072-91-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including as an intermediate in the synthesis of bioactive molecules and as a potential therapeutic agent.

The molecular structure of ethyl 2-{3-(benzyloxy)-1,2-oxazol-5-ylformamido}acetate is composed of an ethyl ester group, a benzyl ether moiety, and an oxazolyl formamido functional group. The presence of these diverse functional groups endows the compound with a range of chemical properties that make it suitable for various synthetic transformations and biological evaluations.

Recent studies have highlighted the importance of oxazoles in medicinal chemistry due to their ability to modulate biological activities. For instance, oxazoles have been reported to exhibit anti-inflammatory, antimicrobial, and anticancer properties. The benzyl ether group in ethyl 2-{3-(benzyloxy)-1,2-oxazol-5-ylformamido}acetate further enhances its stability and solubility, making it a valuable scaffold for drug design and development.

The synthesis of ethyl 2-{3-(benzyloxy)-1,2-oxazol-5-ylformamido}acetate typically involves several well-established chemical reactions. One common approach is the reaction of ethyl bromoacetate with a suitable amine derivative followed by the formation of the oxazole ring through cyclization. The benzyl ether group can be introduced via a substitution reaction with benzyl alcohol. This synthetic route allows for the efficient and scalable production of the compound, which is crucial for both research and industrial applications.

In terms of its applications, ethyl 2-{3-(benzyloxy)-1,2-oxazol-5-ylformamido}acetate has been explored as an intermediate in the synthesis of various bioactive molecules. For example, it has been used as a building block in the preparation of compounds with potential therapeutic effects against neurodegenerative diseases. The ability to introduce different substituents at specific positions within the molecule allows for the fine-tuning of its biological activity and pharmacological properties.

Beyond its use as a synthetic intermediate, ethyl 2-{3-(benzyloxy)-1,2-oxazol-5-ylformamido}acetate has also shown promise as a lead compound in drug discovery efforts. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been evaluated for its ability to inhibit kinases and proteases, which are key targets in cancer therapy and viral infections.

The pharmacokinetic properties of ethyl 2-{3-(benzyloxy)-1,2-oxazol-5-ylformamido}acetate have also been investigated to assess its suitability as a drug candidate. Preliminary data suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its intended target site within the body.

In conclusion, ethyl 2-{3-(benzyloxy)-1,2-oxazol-5-ylformamido}acetate (CAS No. 1448072-91-0) is a multifaceted compound with significant potential in both academic research and pharmaceutical development. Its unique structural features and versatile chemical properties make it an attractive candidate for further exploration in various applications. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field of medicinal chemistry.